Cas no 2034495-14-0 (N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide)

• Product Name: N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide
• CAS No: 2034495-14-0
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5379603
• Update Time: 2025-10-12

N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide

• Inchi： 1S/C21H21N3O2/c25-21(23-17-8-2-1-3-9-17)24-14-11-18(12-15-24)26-19-10-4-6-16-7-5-13-22-20(16)19/h1-10,13,18H,11-12,14-15H2,(H,23,25)
• InChI Key： URVIAPUMYYMUNO-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2)=O)CCC(OC2=C3C(=CC=C2)C=CC=N3)CC1

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.8±50.0 °C(Predicted)
• pka: 14.15±0.70(Predicted)

Additional information on N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide

N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide (CAS No. 2034495-14-0): A Comprehensive Overview

N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide (CAS No. 2034495-14-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The chemical structure of N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide consists of a quinoline ring linked to a piperidine moiety through an ether linkage, with a phenyl group attached to the piperidine carboxamide. This intricate arrangement of functional groups imparts the molecule with a high degree of conformational flexibility and specific binding properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The researchers found that the compound selectively inhibited the growth of these cancer cells by inducing apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anticancer properties, N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide has shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that the compound effectively reduced neuroinflammation and protected neurons from oxidative stress in a mouse model of Alzheimer's disease. The mechanism of action was attributed to its ability to modulate microglial activation and inhibit the production of pro-inflammatory cytokines.

The pharmacokinetic profile of N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2023 indicated that the compound exhibits favorable oral bioavailability and a long half-life, which are crucial parameters for developing effective oral medications. The study also noted that the compound was well-tolerated in animal models, with no significant adverse effects observed at therapeutic doses.

Furthermore, computational studies using molecular docking and molecular dynamics simulations have provided insights into the binding interactions of N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide with various target proteins. These studies have shown that the compound forms stable complexes with key enzymes involved in cancer progression and neurodegeneration, such as cyclin-dependent kinases (CDKs) and beta-secretase (BACE1). The high affinity and specificity of these interactions suggest that N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide could be optimized for targeted therapy.

The synthesis of N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide involves a multi-step process that includes the formation of the quinoline ring, ether linkage, and piperidine carboxamide functionalities. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, N-Phenyl-4-(8-quinolinyloxy)-1-piperidinecarboxamide (CAS No. 2034495-14-0) represents a promising lead compound with potential applications in oncology and neurology. Its unique chemical structure, favorable pharmacokinetic properties, and broad-spectrum biological activities make it an attractive candidate for further preclinical and clinical investigations. As research in this area continues to advance, it is anticipated that this compound will contribute significantly to the development of novel therapeutic strategies for treating various diseases.